[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine

Specification

• CAS No.: 2098114-23-7
• Molecular Formula: C10H11ClN4
• Molecular Weight: 222.67 g/mol
• IUPAC Name: [1-(4-chloro-3-methylphenyl)triazol-4-yl]methanamine
• Standard InChI: InChI=1S/C10H11ClN4/c1-7-4-9(2-3-10(7)11)15-6-8(5-12)13-14-15/h2-4,6H,5,12H2,1H3
• Standard InChI Key: FXZFOESXXJQKBM-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)CN)Cl
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)CN)Cl

Introduction

The compound [1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine is a synthetic organic molecule that belongs to the triazole class of compounds. It is characterized by its unique structure, which includes a triazole ring attached to a chloro-methylphenyl group and a methanamine moiety. Despite the lack of specific information on this compound in the provided search results, we can infer its properties and potential applications based on similar compounds and general knowledge of triazoles.

Potential Applications

Triazole compounds are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science due to their stability and versatility. The presence of a chloro-methylphenyl group and a methanamine moiety could confer specific biological or chemical properties, potentially useful in drug development or as intermediates in organic synthesis.

Research Findings

While specific research findings on [1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]methanamine are not available, studies on similar triazole compounds highlight their potential as anticancer agents, antimicrobials, or in other therapeutic areas. The structural similarity to other bioactive compounds suggests that this molecule could be explored for similar applications.